- Use of phosphonium salts in coupling reactions and process for their manufacture, World Intellectual Property Organization, , ,
Cas no 1493-13-6 (Trifluoromethanesulfonic acid)
Trifluoromethanesulfonic acid (CF₃SO₃H) is a strong sulfonic acid with exceptional acidity, often classified as a superacid. Its high thermal and chemical stability, along with low nucleophilicity, makes it a valuable reagent in organic synthesis, particularly in Friedel-Crafts acylations, alkylations, and polymerization reactions. The acid's non-oxidizing nature and resistance to decomposition under harsh conditions enhance its utility in catalytic applications. Its triflate anion (CF₃SO₃⁻) is a weakly coordinating ligand, facilitating reactions requiring highly reactive intermediates. Trifluoromethanesulfonic acid is also soluble in polar organic solvents, offering versatility in reaction media. These properties make it a preferred choice in industrial and laboratory settings for demanding synthetic processes.
Trifluoromethanesulfonic acid structure
Product Name:Trifluoromethanesulfonic acid
CAS No:1493-13-6
MF:CHF3O3S
MW:150.077049970627
MDL:MFCD00007514
CID:41481
PubChem ID:62406
Update Time:2025-10-21
Trifluoromethanesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- Trifluoromethanesulfonic acid
- Fluorad FC-24
- Methanesulfonic acid, trifluoro-
- trifluoromethanesulfonic
- trifluoro-methanesulfonicaci
- PFC-MS
- TRIFLUOROMETHANESULPHONIC ACID
- Trifluoromethanesulfonic acid hydrate
- Trifluoromethanesulfonic Acid
- METHANESULFONIC ACID,TRIFLUORO
- tfmsa
- TfOH
- trifluoromethane-sulfonic acid
- trifluoromethansulfonic acid
- Trifluoromethylsulfonic acid
- trifluorormethanesulfonic acid
- Perfluoromethanesulfonic Acid
- FC-24
- Triflate
- Trimsylate
- Trimesylate
- TRIMESYLATE ACID
- Trifluoromethanesulf
- Triflic Acid
- Trifluoromethanesulphonic acid,99%
- trifluoromethanesulfonic acid, silver (+1) salt
- Trifluoromethanesulphonic acid, 99%
- triflicacid
- DTXCID0024397
- AKOS007930288
- trifluormethanesulphonic acid
- Eu(OTf)3
- CAS-1493-13-6
- trifluoro-methane sulfonic acid
- NCGC00255973-01
- trifluoromethan sulphonic acid
- CF3-SO3H
- UNII-JE2SY203E8
- TFMS
- 1,1,1-trifluoromethanesulfonic acid
- MFCD00007514
- F0001-0530
- trifluoromethyl-sulfonic acid
- trifluoromethanesulphoriic acid
- Trifluoromethanesulfonic acid, ReagentPlus(R), >=99%
- CS-B0871
- Trifluoromethane sulfonic acid
- Trifluoromethanesulfonic acid, purum, >=98.0% (T)
- Methanesulfonic acid, trifluoro
- Trifluoromethysulfonic acid
- trifluoro-methanesulfonic acid
- HOTf
- 1493-13-6
- acide trifluoromethanesulfonique
- triflouromethanesulphonic acid
- trifluoromethane sulphonic acid
- trifluormethanesulfonic acid
- FD2025
- Cerium triflate
- perfluoromethane sulfonate
- acide triflique
- CHEBI:48511
- AI3-62912
- As(otf)2
- Trifiuoromethanesulfonic acid
- FS-3872
- DB-007930
- Methanesulfonic acid, 1,1,1trifluoro
- trifluoro-methanesulphonic acid
- T0751
- Q-201879
- NS00004757
- trifluoromethyl sulphonic acid
- CF3SO3H
- Fluorad FC 24
- CHEMBL1236265
- SCHEMBL295
- Methanesulfonic acid, 1,1,1-trifluoro-
- EINECS 216-087-5
- DB-030477
- TRIFLIC ACID [MI]
- (trifluoromethyl) sulfonic acid
- Tox21_302183
- Triflic acid;Trifluoromethanesulphonic acid
- Al(OTf)3
- EC 216-087-5
- BCP21772
- Methanesulfonic acid, trifluoro- (6CI,7CI,8CI,9CI)
- Methanesulfonic acid-d, trifluoro-
- TFMSA cpd
- Trifluoromethanesulfonic acid, reagent grade, 98%
- DTXSID2044397
- JE2SY203E8
- trifluormethane sulfonic acid
- trifluoromethyl sulfonic acid
- Trifluormethansulfonsaeure
- EN300-21690
- Q304850
- TFS
-
- MDL： MFCD00007514
- Inchi： 1S/CHF3O3S/c2-1(3,4)8(5,6)7/h(H,5,6,7)
- InChI Key： ITMCEJHCFYSIIV-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)C(F)(F)F
- BRN： 1812100
Computed Properties
- Exact Mass: 149.96000
- Monoisotopic Mass: 149.959849
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 62.8
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.696 g/mL at 25 °C(lit.)
- Melting Point: -40 ºC
- Boiling Point: 162 °C(lit.)
- Flash Point: None
- Refractive Index: n20/D 1.327(lit.)
- PH: <1 (H2O)
- Solubility: Miscible in H2O
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: Stable. Incompatible with acids, alkalis, metals.
- PSA: 62.75000
- LogP: 1.47480
- Solubility: It is very soluble in polar solvents such as acetonitrile, dimethylformamide, water, alcohol, ketone, etc
- pka: -14(at 25℃)
- Merck: 9676
- Sensitiveness: Hygroscopic
- Vapor Pressure: 8 mmHg ( 25 °C)
Trifluoromethanesulfonic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226,H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：2
- Hazard Category Code： 21/22-35
- Safety Instruction： S26-S36/37/39-S45
- FLUKA BRAND F CODES：3-10
- RTECS：PB2771000
-
Hazardous Material Identification：
- Packing Group：II
- Risk Phrases：R21/22; R35
- HazardClass：8
- PackingGroup：I
- TSCA：Yes
- Storage Condition：Argon filled storage
Trifluoromethanesulfonic acid Customs Data
- HS CODE：29049020
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Trifluoromethanesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QT6551-100g |
Trifluoromethanesulfonic acid |
1493-13-6 | ≥99% | 100g |
￥450.00 元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QT6551-25g |
Trifluoromethanesulfonic acid |
1493-13-6 | ≥99% | 25g |
￥180.00 元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QT6551-500g |
Trifluoromethanesulfonic acid |
1493-13-6 | ≥99% | 500g |
￥1680.00 元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | QT6551-5g |
Trifluoromethanesulfonic acid |
1493-13-6 | ≥99% | 5g |
￥70.00 元 | 2023-09-15 | |
| BAI LING WEI Technology Co., Ltd. | 197653-1KG |
Trifluoromethanesulfonic acid, 99.5% |
1493-13-6 | 99.5% | 1KG |
￥ 4319 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 242768-10G |
Trifluoromethanesulfonic acid, 99% |
1493-13-6 | 99% | 10G |
￥ 154 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 242768-50G |
Trifluoromethanesulfonic acid, 99% |
1493-13-6 | 99% | 50G |
￥ 559 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 242768-250G |
Trifluoromethanesulfonic acid, 99% |
1493-13-6 | 99% | 250G |
￥ 1325 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 242768-500G |
Trifluoromethanesulfonic acid, 99% |
1493-13-6 | 99% | 500G |
￥ 1889 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 290347-25G |
Trifluoromethanesulfonic acid, 99%, for synthesis |
1493-13-6 | 99% | 25G |
￥ 145 | 2022-04-26 |
Trifluoromethanesulfonic acid Production Method
Production Method 1
Production Method 2
Reaction Conditions
1.1 Solvents: Toluene ; 30 min, 0 - 5 °C
Reference
- Pentafluorophenylammonium triflate (PFPAT) catalyzed facile construction of substituted chromeno[2,3-d]pyrimidinone derivatives and their antimicrobial activity, Journal of Advanced Research, 2014, 5(2), 209-218
Production Method 3
Reaction Conditions
1.1 30 min, 0 - 5 °C
Reference
- Pentafluorophenylammonium triflate: a mild, efficient and reusable catalyst for the synthesis of 2-arylbenzothiazole and 2-arylbenzothiazoline derivatives in a green chemical approach, Oriental Journal of Chemistry, 2021, 37(1), 95-102
Production Method 4
Production Method 5
Production Method 6
Reaction Conditions
1.1 Solvents: Dichloromethane ; 1 h, -40 °C → 0 °C
Reference
- Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334
Production Method 7
Reaction Conditions
1.1 Solvents: Chloroform-d ; rt
Reference
C-H, Si-H and C-F abstraction with an extremely electron poor I(III) reagent
,
ChemRxiv,
2023,
1,
1-12
Trifluoromethanesulfonic acid Raw materials
- 2,3,4,5,6-Pentafluoroaniline
- Triethylsilane
- Trifluoromethanesulfonic acid
- Tricyclohexylphosphine
- Benzamide, N-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
- Trifluoromethanesulfonic Anhydride
Trifluoromethanesulfonic acid Preparation Products
- 2,3,4,5,6-Pentafluoroaniline (771-60-8)
- 3,6-Diphenyl-1,4,2,5-dioxadiazine (20434-86-0)
- Trifluoromethanesulfonic acid (1493-13-6)
- Tricyclohexylphosphine (2622-14-2)
- Triethylsilyl trifluoromethanesulfonate (79271-56-0)
- 1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide (20594-92-7)
- 3,4-diphenyl-1,2,5-oxadiazole 2-oxide (5585-14-8)
- tert-Butyldiphenylsilyl Trifluoromethanesulfonate (92886-86-7)
Trifluoromethanesulfonic acid Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:1493-13-6)
Order Number:SDF335;SFD339
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1493-13-6)Trifluoromethanesulfonic acid
Order Number:sfd16137
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1493-13-6)Trifluoromethanesulfonic acid
Order Number:LE405;LE2469375;LE19023
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com
Trifluoromethanesulfonic acid Related Literature
-
Junying Chen,Heejung Yoon,Yong-Min Lee,Mi Sook Seo,Ritimukta Sarangi,Shunichi Fukuzumi,Wonwoo Nam Chem. Sci. 2015 6 3624
-
Junqi Chen,Sarah K. Goforth,Bradley A. McKeown,T. Brent Gunnoe Dalton Trans. 2017 46 2884
-
Sudipta Ponra,K. C. Majumdar RSC Adv. 2016 6 37784
-
Benjamin F. T. Cooper,Charles L. B. Macdonald New J. Chem. 2010 34 1551
-
John Yu-Chih Chang,Ralph J. Stevenson,Guo-Liang Lu,Penelope J. Brothers,George R. Clark,William A. Denny,David C. Ware Dalton Trans. 2010 39 11535
1493-13-6 (Trifluoromethanesulfonic acid) Related Products
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- 206996-62-5(Methanesulfonic acid, 1,1,1-trifluoro-, cerium(3+) salt,hydrate (3:1:?))
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